Cas no 1567589-48-3 (Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-4-methyl-, (2S)-)

• Product Name: Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-4-methyl-, (2S)-
• CAS No: 1567589-48-3
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 5265723
• Update Time: 2025-10-23

Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-4-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-4-methyl-, (2S)-

• Inchi： 1S/C16H26N2O2/c1-5-20-14-8-6-7-13(10-14)12(4)18-16(19)15(17)9-11(2)3/h6-8,10-12,15H,5,9,17H2,1-4H3,(H,18,19)/t12?,15-/m0/s1
• InChI Key： VLDQZFGWIMKLOW-CVRLYYSRSA-N
• SMILES： C(NC(C1=CC=CC(OCC)=C1)C)(=O)[C@@H](N)CC(C)C

Additional information on Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-4-methyl-, (2S)-

Recent Advances in the Study of Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-4-methyl-, (2S)- (CAS: 1567589-48-3)

The compound Pentanamide, 2-amino-N-[1-(3-ethoxyphenyl)ethyl]-4-methyl-, (2S)- (CAS: 1567589-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral small molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of specific protein-protein interactions (PPIs) involved in inflammatory pathways. The researchers employed a combination of X-ray crystallography and molecular dynamics simulations to characterize the binding affinity and selectivity of this molecule. Their findings revealed that the (2S)-enantiomer exhibits a 10-fold higher binding affinity compared to its (2R)-counterpart, highlighting the importance of stereochemistry in its biological activity.

In the context of synthetic chemistry, a novel asymmetric synthesis route for 1567589-48-3 was reported in Organic Letters earlier this year. The methodology utilizes a chiral auxiliary approach with an impressive 92% enantiomeric excess (ee) and overall yield of 78%. This represents a significant improvement over previous synthetic strategies, which often resulted in lower yields or required multiple purification steps. The new synthetic protocol has important implications for scaling up production for preclinical studies.

Pharmacokinetic studies conducted by a multinational research consortium have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Data presented at the 2023 American Chemical Society National Meeting demonstrated favorable oral bioavailability (68% in rodent models) and an elimination half-life of approximately 6.5 hours. These characteristics, combined with its demonstrated blood-brain barrier permeability, suggest potential applications in central nervous system disorders.

Current preclinical investigations are exploring the therapeutic potential of this compound in neurodegenerative diseases, particularly in models of Parkinson's disease. Preliminary results from in vivo studies show neuroprotective effects, with a 40% reduction in dopaminergic neuron loss observed in treated animal models compared to controls. Researchers hypothesize that these effects may be mediated through the compound's interaction with α-synuclein aggregation pathways.

From a safety perspective, toxicology assessments conducted to date indicate a favorable profile, with no observed adverse effects at therapeutic doses in animal models. However, researchers caution that comprehensive safety evaluations, including potential off-target effects and long-term toxicity studies, will be necessary before clinical translation. The compound's structural similarity to known pharmacophores suggests possible applications in drug repurposing strategies as well.

Looking forward, several pharmaceutical companies have included 1567589-48-3 in their development pipelines, with Phase I clinical trials anticipated to begin in late 2024. The convergence of structural biology, medicinal chemistry, and pharmacological research surrounding this compound represents an exciting frontier in targeted drug discovery. Future research directions will likely focus on structure-activity relationship (SAR) optimization and the development of derivative compounds with enhanced therapeutic properties.